Cas no 2094137-73-0 (2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide)

• Product Name: 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide
• CAS No: 2094137-73-0
• MF: C₁₀H₁₉BrN₂
• MW: 247.175261735916
• CID: 5212910
• Update Time: 2025-10-30

2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-[(1-methylpropyl)amino]-, hydrobromide (1:1) (ACI)
• 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide

• Inchi： 1S/C10H18N2.BrH/c1-3-8(2)12-10-6-4-5-9(10)7-11;/h8-10,12H,3-6H2,1-2H3;1H
• InChI Key： BDIMKQMYCRRWOD-UHFFFAOYSA-N
• SMILES： Br.N#CC1C(NC(CC)C)CCC1

Additional information on 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide

Introduction to 2-(butan-2-yl)aminocyclopentane-1-carbonitrile Hydrobromide (CAS No. 2094137-73-0)

The compound 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide, identified by the CAS registry number 2094137-73-0, is a chemically synthesized material with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as hydrobromide salt of 2-(butan-2-yl)aminocyclopentane carbonitrile, belongs to the class of organic compounds known for their potential in drug discovery, material science, and advanced chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise control over the synthesis of such complex molecules, making them more accessible for research and development. The structure of this compound comprises a cyclopentane ring substituted with a butan-2-yl amino group and a cyano group, which contributes to its unique physicochemical properties. The hydrobromide salt form is particularly significant due to its enhanced solubility and stability under various conditions.

One of the most promising applications of 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide lies in its potential as a building block for drug development. Researchers have explored its role in creating bioactive molecules with specific pharmacological profiles. For instance, studies have shown that the compound's structural features can be exploited to design agents targeting specific receptors or enzymes, thereby opening avenues for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable complexes and participate in various chemical reactions makes it a valuable precursor for synthesizing advanced materials, including polymers and nanoparticles. Recent breakthroughs in nanotechnology have highlighted the importance of such compounds in creating materials with tailored properties for applications in electronics, catalysis, and sensing.

The synthesis of 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide involves a multi-step process that combines principles from organic chemistry and catalysis. Modern synthetic methodologies, including asymmetric catalysis and green chemistry approaches, have been employed to optimize the production process, ensuring high yields and minimal environmental impact. These advancements underscore the compound's significance in both academic research and industrial manufacturing.

Furthermore, the compound's stability under various conditions has made it an attractive candidate for use in harsh chemical environments. Its resistance to degradation under thermal and oxidative stress has been validated through extensive testing, making it suitable for applications where durability is paramount.

In conclusion, 2-(butan-2-yl)aminocyclopentane-1-carbonitrile hydrobromide (CAS No. 2094137-73-0) stands as a testament to the ingenuity of modern chemistry. With its versatile structure and wide-ranging applications, this compound continues to be a focal point for researchers seeking innovative solutions across diverse fields. As scientific understanding deepens and technological capabilities expand, the potential of this compound is expected to unlock even more exciting possibilities in the years to come.